Cas no 100840-66-2 (1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride)

1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride structure
100840-66-2 structure
Product Name:1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride
CAS No:100840-66-2
Molecular Formula:C11H18ClNO3
Molecular Weight:247.718522548676
CID:4559005
PubChem ID:71755745

1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride Properties

Names and Identifiers

    • 1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride
    • InChIKey: BPMHNQGTLPTYSK-UHFFFAOYSA-N
    • Inchi: 1S/C11H17NO3.ClH/c1-13-9-6-10(14-2)8-11(7-9)15-5-3-4-12;/h6-8H,3-5,12H2,1-2H3;1H
    • SMILES: O(C1C=C(OC)C=C(OC)C=1)CCCN.Cl

Computed Properties

  • Exact Mass: 247.097521g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 247.097521g/mol
  • Heavy Atom Count: 16
  • Complexity: 154
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • Topological Polar Surface Area: 53.7Ų
  • Molecular Weight: 247.72g/mol

1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P019ZIW-50mg
1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride
100840-66-2 95%
50mg
$256.00 2025-03-04
A2B Chem LLC
AV44760-50mg
1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride
100840-66-2 95%
50mg
$212.00 2024-04-20
Aaron
AR019ZR8-50mg
1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride
100840-66-2 95%
50mg
$256.00 2025-02-08
Enamine
EN300-104161-0.05g
3-(3,5-dimethoxyphenoxy)propan-1-amine hydrochloride
100840-66-2 95%
0.05g
$168.0 2023-10-28
TRC
A629538-10mg
1-(3-Aminopropoxy)-3,5-dimethoxybenzene Hydrochloride
100840-66-2
10mg
$ 50.00 2022-06-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00961053-1g
1-(3-Aminopropoxy)-3,5-dimethoxybenzene hydrochloride
100840-66-2 95%
1g
¥4731.0

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